

Comparative Clinical Outcomes of Chlorpropamide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Chlorpropamide

CAS No.: 94-20-2

Cat. No.: S523553

Get Quote

The table below summarizes clinical outcomes for **chlorpropamide** from older comparative studies and a more recent observational analysis.

Comparison & Study Details	Efficacy Findings	Safety & Tolerability Findings	Other Notable Outcomes
----------------------------	-------------------	--------------------------------	------------------------

| **vs. Metformin** [1] [2] *Design:* RCT, 216 non-obese maturity-onset diabetics *Duration:* 1 year | No significant difference in primary/secondary drug failure rates; blood glucose control was comparable after one year [1] [2]. | **Weight:** Metformin associated with a mean weight loss of **1.5 kg**; **chlorpropamide** associated with a mean weight gain of **4.6 kg** [1] [2]. | The choice depends on patient profile: sulfonylureas may be better for underweight patients [1] [2]. | | **vs. Glibenclamide (Glyburide)** [3] *Design:* Comparative study, 107 newly diagnosed maturity-onset diabetics *Duration:* 6 months to 2.5 years | Failure rate was **12%** for **chlorpropamide** vs. **22.5%** for glibenclamide [3]. | Both drugs showed no serious toxic effects. Modest rise in transaminases in 3 patients per group; symptoms of hypoglycemia in 2 patients on glibenclamide [3]. | **Chlorpropamide** appeared more effective in this specific patient group [3]. | | **vs. Insulin** [4] *Design:* RCT, Crossover, 77 patients with NIDDM *Duration:* 24 weeks per treatment | No difference in compliance or glycemic control between the two therapies [4]. | No major safety issues reported in the study. | **Patient Preference:** Significantly higher treatment satisfaction; most patients preferred **chlorpropamide** to insulin [4]. | | **vs. Multiple Hypoglycemic Agents** [5] *Design:* Retrospective observational study, 17,773 type 2 diabetic veterans *Duration:* 1998-2010 (data collection) | Not the study's primary focus. | **All-Cause**

Mortality: **Chlorpropamide** showed a significantly increased risk (Odds Ratio = **3.026**, 95% CI 1.096-8.351) compared to other medications like metformin [5]. | Other medications associated with increased mortality: glyburide, glipizide, rosiglitazone, and insulin [5]. |

Detailed Experimental Protocols

For the key studies cited, here are the methodological details that are crucial for research professionals to assess the validity and applicability of the findings.

1. Protocol for 1977 Metformin vs. Chlorpropamide Study [1] [2]


- **Objective:** To compare the clinical effectiveness of metformin and **chlorpropamide** in non-obese, maturity-onset diabetics uncontrolled by diet.
- **Study Design:** A clinical trial involving 216 recently diagnosed patients.
- **Intervention:** Patients were divided into similar groups to receive either metformin or **chlorpropamide**.
- **Crossover Sub-study:** After one year, 61 successfully treated patients were crossed over to the other drug and observed for a further year.
- **Key Outcome Measures:**
 - Incidence of primary and secondary drug failures.
 - Blood glucose concentrations.
 - Patient weight changes.

2. Protocol for 2013 Comparative Effectiveness Study [5]


- **Objective:** To investigate the risk of all-cause mortality associated with various prescription hypoglycemic agents in a real-world setting.
- **Study Design & Data Source:** A retrospective observational study using data from 17,773 type 2 diabetic patients across three Veterans Administration medical centers from 1998 to 2010.
- **Patient Severity Adjustment:** Measured using patients' inpatient and outpatient comorbidities during the last year of visits. The model correctly classified mortality for 89.8% of patients.
- **Statistical Analysis:** Severity-adjusted logistic regression was used to measure the odds ratio (OR) for mortality within the study period associated with exposure to different medications, controlling for demographic characteristics and concurrent non-diabetic medications.

Visualizing the Key Outcomes and Methodology

To help visualize the core findings and the methodological approach of the key mortality study, the following diagrams are provided.



[Click to download full resolution via product page](#)



[Click to download full resolution via product page](#)

Interpretation and Context for Professionals

When interpreting these findings, consider the following:

- **Hierarchy of Evidence:** The most concerning finding regarding mortality comes from an **observational study** [5]. While such studies use statistical models to control for confounders, they cannot prove causation. The older efficacy and safety data, while from randomized trials (RCTs), are several decades old [4] [1] [2].
- **Clinical Relevance:** The significant weight gain associated with **chlorpropamide** compared to metformin is a clinically important differentiator, especially for patients where weight management is a concern [1] [2].

- **Safety Evolution:** The high mortality signal, even if requiring further confirmation, is a critical consideration in the modern therapeutic landscape where many safer alternatives (like newer SGLT2 inhibitors [6] and GLP-1 receptor agonists [7]) are available.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Comparison of metformin and chlorpropamide in non- ... [pmc.ncbi.nlm.nih.gov]
2. Comparison of metformin and chlorpropamide in non- ... [pubmed.ncbi.nlm.nih.gov]
3. Comparative study of glibenclamide & chlorpropamide in ... [pubmed.ncbi.nlm.nih.gov]
4. Medication Compliance in Non-Insulin-Dependent Diabetes [pubmed.ncbi.nlm.nih.gov]
5. Comparative Effectiveness of Hypoglycemic Medications ... [pubmed.ncbi.nlm.nih.gov]
6. Comparison of SGLT1, SGLT2, and Dual Inhibitor biological ... [pmc.ncbi.nlm.nih.gov]
7. Comparative efficacy and safety of GLP-1 receptor agonists ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Comparative Clinical Outcomes of Chlorpropamide]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b523553#chlorpropamide-clinical-outcomes-comparison>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com